Cas no 493-09-4 (2,3-dihydro-1,4-benzodioxine)

• Product Name: 2,3-dihydro-1,4-benzodioxine
• CAS No: 493-09-4
• MF: C₈H₈O₂
• MW: 136.147922515869
• MDL: MFCD00006821
• CID: 37761
• PubChem ID: 10301
• Update Time: 2025-04-18

2,3-dihydro-1,4-benzodioxine Chemical and Physical Properties

Names and Identifiers

• 2,3-Dihydrobenzo[b][1,4]dioxine
• 1,4-Benzodioxane
• 1,2-Ethylenedioxybenzene
• Benzo-1,4-dioxane
• 1,4-Benzodioxan
• 2,3-Dihydro-1,4-benzodioxine
• C8H8O2
• 1,2-ETHYLENDIOXYBENZENE
• 1,4-Benzdioxan
• 1,4-benzdioxane
• 2,3-dihydro-1,4-benzodioxane
• 2,3-Dihydro-1,4-benzodioxin
• 2,3-dihydro-benzo[1,4]dioxine
• 2,3-dihydrobenzo[b][1,4]dioxane
• 2-benzyl-1,4-dioxane
• Pyrocatechol ethylene ether
• 1,4-Benzodioxin, 2,3-dihydro-
• 1,2-(Ethylenedioxy)benzene
• Ethylene o-phenylene dioxide
• 1, 4-Benzdioxan
• benzodioxan
• Benzodioxane
• ZC5YP57PSW
• Benzene, 1,2-(1,2-ethanediylbis(oxy))-
• dihydrobenzodioxine
• BNBQR
• 2,3-Dihydro-1,4-benzodioxine #
• AM20040560
• Benzene, 1,2-[1,2-ethanediylbis(oxy)]-
• Benzo-1,4-dioxane, purum, >=98.0%
• CS-W017762
• MFCD00006821
• benzo(1,4)-dioxane
• NSC406705
• SCHEMBL659183
• FT-0606459
• BDBM50098766
• Q15043328
• F9995-0068
• BCP23204
• NS00031889
• B1198
• Z56869321
• UNII-ZC5YP57PSW
• Benzene,2-[1,2-ethanediylbis(oxy)]-
• CCG-336229
• NSC 406705
• AI3-05084
• AKOS000120970
• SY032893
• DTXSID8075419
• EN300-17061
• 1,4-Dioxatetralin
• InChI=1/C8H8O2/c1-2-4-8-7(3-1)9-5-6-10-8/h1-4H,5-6H
• 6-CHLOROCHROMONE-3-CARBOXYLICACID
• 493-09-4
• NSC-406705
• CHEMBL19452
• SCHEMBL8518
• EINECS 207-775-6
• 2,3-dihydrobenzo[1,4]dioxine
• AC-16416
• Benzo-1,4-dioxane, 97%
• Q-103526
• DS-13020
• STL281966
• 1,4-Benzodioxan (8CI)
• 14-BZD
• DB-013822
• DTXCID4040684
• A10228
• 2,3-dihydro-1,4-benzodioxine

• MDL： MFCD00006821
• Inchi： 1S/C8H8O2/c1-2-4-8-7(3-1)9-5-6-10-8/h1-4H,5-6H2
• InChI Key： BNBQRQQYDMDJAH-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2OCC1
• BRN： 120846

Computed Properties

• Exact Mass: 136.05200
• Monoisotopic Mass: 136.05243
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 99.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 18.5
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Color/Form: liquid
• Density: 1.142 g/mL at 25 °C(lit.)
• Boiling Point: 216°C(lit.)
• Flash Point: Fahrenheit: 156.2 ° f
  Celsius: 69 ° c
  
• Refractive Index: n20/D 1.549(lit.)
• Water Partition Coefficient: Insoluble
• PSA: 18.46000
• LogP: 1.45780
• Solubility: Insoluble in water

2,3-dihydro-1,4-benzodioxine Security Information

• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H227
• Warning Statement： P210-P280-P403+P235-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S23-S24/25
• RTECS：DF4728000
• Hazardous Material Identification：
• Safety Term：S23;S24/25
• Storage Condition：Sealed in dry,Room Temperature(BD33777)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxanes Benzo-1,4-dioxanes
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds